Cas no 898432-12-7 (N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide)

• Product Name: N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide
• CAS No: 898432-12-7
• MF: C₂₂H₂₇FN₄O₂
• MW: 398.473788499832
• CID: 5483466
• Update Time: 2025-07-16

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(4-fluorophenyl)-2-(4-methyl-1-piperazinyl)ethyl]-N2-(4-methylphenyl)-
• N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide

• Inchi： 1S/C22H27FN4O2/c1-16-3-9-19(10-4-16)25-22(29)21(28)24-15-20(17-5-7-18(23)8-6-17)27-13-11-26(2)12-14-27/h3-10,20H,11-15H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key： QHCPKWREODJROT-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC=C(C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide

Introduction to N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide (CAS No. 898432-12-7)

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 898432-12-7, represents a promising candidate for further research and development in the realm of medicinal chemistry. Its molecular structure, characterized by a combination of aromatic rings and heterocyclic groups, suggests potential applications in the design of novel therapeutic agents.

The compound's structure consists of several key functional groups, including a 4-fluorophenyl moiety, a 4-methylpiperazin-1-yl side chain, and a 4-methylphenyl group. These components contribute to its complex chemical behavior and may play crucial roles in its biological activity. The presence of the fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of pharmacological compounds that incorporate piperazine derivatives due to their favorable pharmacokinetic properties. The 4-methylpiperazin-1-yl group in N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide is known to contribute to the compound's solubility and bioavailability, making it an attractive scaffold for drug design. This feature has been extensively explored in the development of antipsychotic and antidepressant medications, where piperazine derivatives are commonly utilized.

The 4-methylphenyl group adds another layer of complexity to the compound's structure, potentially influencing its interactions with biological targets. This moiety is often found in pharmaceuticals due to its ability to enhance binding affinity and selectivity. The combination of these structural elements makes N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide a versatile molecule with potential applications across multiple therapeutic areas.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into phenyl rings can significantly alter the electronic properties of molecules, leading to improved pharmacological profiles. In particular, the 4-fluorophenyl group in N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide may enhance its ability to interact with biological targets, thereby increasing its therapeutic efficacy.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals, where its unique structural properties may offer advantages. For instance, the presence of both aromatic and heterocyclic groups could make it a suitable candidate for developing novel polymers or agrochemical intermediates.

In terms of synthesis, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a laboratory scale. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct its intricate framework efficiently.

The pharmacological evaluation of this compound is still in its early stages, but preliminary studies suggest promising results. In vitro assays have indicated potential activity against various biological targets, including enzymes and receptors relevant to neurological disorders. These findings warrant further investigation into its therapeutic potential.

The development of new drugs is a highly competitive field, and compounds like N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide are critical for advancing medical treatments. Their unique structural features and functional groups make them valuable tools for researchers seeking to develop innovative therapeutic strategies. As our understanding of their properties grows, so too does their potential to contribute to significant breakthroughs in medicine.

In conclusion, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)ethanediamide (CAS No. 898432-12-7) is a compound with remarkable potential in pharmaceutical chemistry. Its sophisticated structure and functional groups make it a promising candidate for further research and development. As scientists continue to explore its properties and applications, it is likely that this compound will play an important role in the discovery of new treatments for various diseases.